Cas no 2008789-00-0 (Carbamic acid, N-[1-(2,3-dimethyl-1-oxobutyl)cyclopropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-(2,3-dimethyl-1-oxobutyl)cyclopropyl]-, 1,1-dimethylethyl ester
• CAS No: 2008789-00-0
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5292760
• Update Time: 2025-07-14

Carbamic acid, N-[1-(2,3-dimethyl-1-oxobutyl)cyclopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(2,3-dimethyl-1-oxobutyl)cyclopropyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-9(2)10(3)11(16)14(7-8-14)15-12(17)18-13(4,5)6/h9-10H,7-8H2,1-6H3,(H,15,17)
• InChI Key： JIXDLEAFEUFWDZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C(=O)C(C)C(C)C)CC1

Additional information on Carbamic acid, N-[1-(2,3-dimethyl-1-oxobutyl)cyclopropyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[1-(2,3-dimethyl-1-oxobutyl)cyclopropyl]-, 1,1-dimethylethyl ester (CAS No. 2008789-00-0): A Comprehensive Overview

Carbamic acid, N-[1-(2,3-dimethyl-1-oxobutyl)cyclopropyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2008789-00-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates and exhibits a unique structural configuration that makes it a promising candidate for various biochemical applications. The presence of a cyclopropyl group and dimethyl-substituted ester moiety contributes to its distinct chemical properties, which are being explored for their potential in modulating biological pathways.

The structural formula of Carbamic acid, N-[1-(2,3-dimethyl-1-oxobutyl)cyclopropyl]-, 1,1-dimethylethyl ester consists of a central carbamate functional group linked to a cyclopropyl ring substituted with an isobutyl chain. The tert-butyl ester group further enhances the compound's stability and solubility characteristics, making it suitable for various synthetic and analytical applications. This unique structural arrangement has prompted researchers to investigate its potential role in drug discovery and molecular recognition processes.

In recent years, the pharmaceutical industry has shown increasing interest in carbamate derivatives due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The compound 2008789-00-0 is particularly noteworthy because of its complex structural features, which may contribute to its efficacy in targeting specific enzymatic pathways. For instance, studies have suggested that carbamates can inhibit acetylcholinesterase, an enzyme crucial in the treatment of neurodegenerative diseases such as Alzheimer's.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of novel compounds like Carbamic acid, N-[1-(2,3-dimethyl-1-oxobutyl)cyclopropyl]-, 1,1-dimethylethyl ester. Molecular docking simulations have indicated that this compound may interact with proteins involved in inflammation and immune response pathways. This finding aligns with the growing interest in developing small-molecule modulators for therapeutic applications. The cyclopropyl moiety is particularly interesting as it can introduce steric hindrance that may enhance binding specificity to biological targets.

The synthesis of 2008789-00-0 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has improved the efficiency of these synthetic routes, making it feasible to produce larger quantities of the compound for research purposes. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact during the synthesis process. This approach aligns with the broader industry trend toward sustainable chemical manufacturing.

In clinical research settings, Carbamic acid, N-[1-(2,3-dimethyl-1-oxobutyl)cyclopropyl]-, 1,1-dimethylethyl ester is being evaluated for its potential therapeutic benefits in various disease models. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in cancer progression and metabolic disorders. The compound's ability to cross cell membranes efficiently suggests that it may be suitable for oral administration, which would enhance patient compliance compared to injectable therapies. Further investigation into its pharmacological profile is warranted to fully understand its therapeutic potential.

The role of computational modeling in drug discovery has been instrumental in identifying promising candidates like CAS No. 2008789-00-0. By integrating experimental data with predictive algorithms, researchers can accelerate the process of identifying compounds with optimal pharmacokinetic properties. This interdisciplinary approach has led to significant breakthroughs in understanding how structural features influence biological activity. The cyclopropyl group and dimethyl-substituted ester moiety are key structural elements that contribute to the compound's unique properties and make it a valuable asset in medicinal chemistry research.

The industrial production of carbamate-based compounds requires stringent quality control measures to ensure consistency and safety. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to verify the chemical structure and purity of 2008789-00-0. These methods provide detailed insights into the molecular composition and help identify any impurities that could affect its performance in biological assays.

The future prospects for Carbamic acid, N-[1-(2,3-dimethyl-1-oxobutyl)cyclopropyl]-, 1,1-dimethylethyl ester are promising given its unique structural features and potential biological activities. Ongoing research aims to optimize its synthetic routes and explore new applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.